Cas no 624-01-1 (5-Oxodecanoic acid)

• Product name: 5-Oxodecanoic acid
• CAS No: 624-01-1
• MF: C₁₀H₁₈O₃
• MW: 186.248123645782
• MDL: MFCD01320165
• CID: 1075153
• PubChem ID: 69346

5-Oxodecanoic acid Chemical and Physical Properties

Names and Identifiers

• 5-Oxodecanoic acid
• 5-oxo capric acid
• 5-oxo-1-decanoic acid
• 5-oxo-decanoic acid
• 5-Oxo-decansaeure
• AC1L2BNT
• AC1Q5H7T
• AR-1I3549
• CTK5B5023
• Decanoic acid, 5-oxo-
• AKOS006277610
• SCHEMBL4617554
• LMFA01060030
• FG73L9Q17X
• NS00125254
• A868479
• Q27277968
• 5-Oxodecanoicacid
• FEMA NO. 4456
• 624-01-1
• CHEBI:180135
• Y13481
• UNII-FG73L9Q17X
• MFCD01320165
• DTXSID50211447

• MDL： MFCD01320165
• Inchi： InChI=1S/C10H18O3/c1-2-3-4-6-9(11)7-5-8-10(12)13/h2-8H2,1H3,(H,12,13)
• InChI Key： SDKDCMWTAOZNGB-UHFFFAOYSA-N
• SMILES： CCCCCC(=O)CCCC(=O)O

Computed Properties

• Exact Mass: 186.12564
• Monoisotopic Mass: 186.125594432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 8
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.4Ų
• XLogP3: 1.6

Experimental Properties

• Color/Form: Solid powder
• PSA: 54.37
• FEMA: 4456 | 5-OXODECANOIC ACID

5-Oxodecanoic acid Security Information

• Signal Word：Warning
• Storage Condition：Dry, dark and store at 0-4℃ for short term (days to weeks) or -20℃ for long term (Store correctly 2-3years).

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Medium-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Medium-chain fatty acids

Additional information on 5-Oxodecanoic acid

Professional Introduction to 5-Oxodecanoic Acid (CAS No. 624-01-1)

5-Oxodecanoic acid, with the chemical formula C₁₀H₁₈O₃, is a significant compound in the field of organic chemistry and biochemistry. Its CAS number, CAS No. 624-01-1, uniquely identifies it in scientific literature and industrial applications. This compound, a derivative of decanoic acid, has garnered attention due to its diverse chemical properties and potential applications in pharmaceuticals, agrochemicals, and material science.

The structure of 5-Oxodecanoic acid features a carboxylic acid group at one end and a ketone group at the fifth carbon position, making it an unsaturated dicarboxylic acid. This structural configuration imparts unique reactivity, enabling its use as an intermediate in various synthetic pathways. The presence of both polar functional groups enhances its solubility in polar solvents while maintaining some lipophilicity, which is advantageous for biological applications.

In recent years, 5-Oxodecanoic acid has been explored for its potential role in drug development. Studies have indicated that derivatives of this compound may exhibit anti-inflammatory and antimicrobial properties. The ketone group can undergo reduction to form alcohols or oxidation to form esters, allowing for the synthesis of complex molecules with therapeutic potential. For instance, researchers have investigated its incorporation into drug delivery systems, where its structural properties could enhance bioavailability and target specificity.

The compound's utility extends beyond pharmaceuticals into the realm of materials science. Its ability to form stable esters and amides makes it a valuable precursor for polymer synthesis. Specifically, researchers have been experimenting with incorporating 5-Oxodecanoic acid into biodegradable polymers, which are increasingly sought after for sustainable packaging and medical implants. The carboxylic acid group can react with diamines or diols to produce polyesters or polyamides with tailored mechanical properties.

Recent advancements in analytical chemistry have also highlighted the importance of CAS No. 624-01-1. High-performance liquid chromatography (HPLC) and mass spectrometry (MS) techniques have enabled precise quantification and structural elucidation of this compound in complex mixtures. This has been particularly useful in quality control processes for industrial applications where purity is critical.

The biological activity of 5-Oxodecanoic acid has prompted investigations into its role as a signaling molecule or modulator of metabolic pathways. Some preliminary studies suggest that it may influence fatty acid metabolism by interacting with cellular receptors or enzymes. While further research is needed to fully understand these mechanisms, the findings are promising for developing treatments related to metabolic disorders.

In agrochemical applications, derivatives of 5-Oxodecanoic acid have shown potential as natural pesticides or growth regulators. The structural diversity allows for modifications that enhance efficacy while minimizing environmental impact. For example, certain esters derived from this compound have demonstrated insect-repellent properties without posing significant risks to non-target organisms.

The synthesis of 5-Oxodecanoic acid itself has seen significant improvements in recent years. Catalytic processes have been developed to produce the compound more efficiently and with higher yields compared to traditional methods. These advancements not only reduce production costs but also minimize waste generation, aligning with green chemistry principles.

The industrial demand for CAS No. 624-01-1 continues to grow as new applications are discovered. Manufacturers are investing in scalable production methods to meet this demand while adhering to stringent safety and environmental regulations. This ensures that the compound remains accessible for research and commercial use without compromising sustainability.

In conclusion, 5-Oxodecanoic acid represents a versatile and valuable compound with broad applications across multiple industries. Its unique chemical properties make it indispensable in pharmaceuticals, materials science, and agrochemicals. As research progresses, the full potential of this compound is likely to be realized, leading to innovative solutions and advancements that benefit society.